Cas no 899731-71-6 (2-(4-fluorophenyl)-N-(2-methyl-1,3-benzothiazol-5-yl)acetamide)

• Product Name: 2-(4-fluorophenyl)-N-(2-methyl-1,3-benzothiazol-5-yl)acetamide
• CAS No: 899731-71-6
• MF: C₁₆H₁₃FN₂OS
• MW: 300.350625753403
• CID: 5486111
• Update Time: 2025-10-29

2-(4-fluorophenyl)-N-(2-methyl-1,3-benzothiazol-5-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• Benzeneacetamide, 4-fluoro-N-(2-methyl-5-benzothiazolyl)-
• 2-(4-fluorophenyl)-N-(2-methyl-1,3-benzothiazol-5-yl)acetamide

• Inchi： 1S/C16H13FN2OS/c1-10-18-14-9-13(6-7-15(14)21-10)19-16(20)8-11-2-4-12(17)5-3-11/h2-7,9H,8H2,1H3,(H,19,20)
• InChI Key： IFGFEGRHJBJKBP-UHFFFAOYSA-N
• SMILES： C1(CC(NC2=CC=C3SC(C)=NC3=C2)=O)=CC=C(F)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 2-(4-fluorophenyl)-N-(2-methyl-1,3-benzothiazol-5-yl)acetamide

2-(4-Fluorophenyl)-N-(2-Methyl-1,3-Benzothiazol-5-Yl)Acetamide: A Comprehensive Overview

The compound 2-(4-fluorophenyl)-N-(2-methyl-1,3-benzothiazol-5-yl)acetamide (CAS No. 899731-71-6) is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of benzothiazole derivatives, which have been extensively studied due to their unique chemical properties and versatile functionalities. The structure of this molecule incorporates a benzothiazole ring system, a fluorophenyl group, and an acetamide functional group, making it a prime candidate for exploring its biological, chemical, and material properties.

Recent advancements in synthetic chemistry have enabled the precise synthesis of benzothiazole derivatives like this compound. The synthesis typically involves multi-step reactions, including nucleophilic substitutions, condensations, and acetylations. The incorporation of the fluorophenyl group into the molecule introduces electronic and steric effects that can significantly influence the compound's reactivity and stability. Fluorine, being an electronegative atom, enhances the molecule's ability to participate in hydrogen bonding and other non-covalent interactions, which are critical in many biological systems.

The benzothiazole ring system is known for its aromaticity and conjugation, which contribute to the compound's stability and optical properties. This makes it an attractive candidate for applications in optoelectronics and sensors. Recent studies have explored the use of benzothiazole derivatives in organic light-emitting diodes (OLEDs) due to their efficient electron transport properties. The presence of the acetamide group further enhances the molecule's solubility and compatibility with various solvents, making it suitable for solution-based processing techniques commonly used in electronics manufacturing.

In the field of pharmacology, benzothiazole derivatives have shown promise as potential drug candidates. The fluorophenyl group is often associated with improved pharmacokinetic properties, such as enhanced bioavailability and reduced toxicity. Researchers have investigated the anti-inflammatory, antioxidant, and anticancer activities of similar compounds. For instance, recent studies have demonstrated that certain benzothiazole derivatives can inhibit key enzymes involved in inflammation pathways, suggesting their potential as anti-inflammatory agents.

The versatility of this compound extends to its application in materials science. The combination of the benzothiazole ring system and the fluorophenyl group allows for fine-tuning of the material's mechanical and thermal properties. This makes it a valuable component in advanced materials such as high-performance polymers and composites. Additionally, its ability to form self-assembled monolayers has been explored for use in surface modification applications.

From an environmental perspective, understanding the degradation pathways of such compounds is crucial for assessing their ecological impact. Recent research has focused on photodegradation mechanisms of benzothiazole derivatives under UV light exposure. The presence of electron-withdrawing groups like the fluorophenyl group can accelerate photodegradation by enhancing light absorption in specific wavelengths. This knowledge is essential for designing environmentally friendly synthetic routes and waste management strategies.

In conclusion, 2-(4-fluorophenyl)-N-(2-methyl-1,3-benzothiazol-5-yl)acetamide (CAS No. 899731-71-6) represents a multifaceted compound with diverse applications across chemistry, pharmacology, materials science, and environmental studies. Its unique structure endows it with remarkable properties that continue to be explored by researchers worldwide. As advancements in synthetic methods and characterization techniques unfold, this compound is poised to play an increasingly important role in both academic research and industrial innovation.